Cas no 2171573-81-0 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidomethyl}oxane-3-carboxylic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidomethyl}oxane-3-carboxylic acid
• CAS No: 2171573-81-0
• MF: C₂₇H₂₈N₂O₆
• MW: 476.521027565002
• CID: 6015291
• PubChem ID: 165554875
• Update Time: 2025-06-11

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidomethyl}oxane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidomethyl}oxane-3-carboxylic acid
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]methyl}oxane-3-carboxylic acid
• 2171573-81-0
• EN300-1547334

• Inchi： 1S/C27H28N2O6/c1-2-8-23(24(30)28-16-27(25(31)32)13-7-14-34-17-27)29-26(33)35-15-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h1,3-6,9-12,22-23H,7-8,13-17H2,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： NOSMALSIIYCWTK-UHFFFAOYSA-N
• SMILES： O1CCCC(C(=O)O)(CNC(C(CC#C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 476.19473662g/mol
• Monoisotopic Mass: 476.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 815
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidomethyl}oxane-3-carboxylic acid

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidomethyl}oxane-3-carboxylic acid (CAS No. 2171573-81-0): A Comprehensive Overview

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidomethyl}oxane-3-carboxylic acid (CAS No. 2171573-81-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of oxane carboxylic acid with a unique functional group structure that includes a fluorenylmethoxycarbonyl (Fmoc) protecting group and an alkyne moiety. The combination of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for protecting amino groups during complex molecule synthesis. The presence of the alkyne moiety, on the other hand, allows for efficient click chemistry reactions, particularly the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), which is a powerful tool for bioconjugation and the formation of stable triazole linkages.

In recent years, the use of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidomethyl}oxane-3-carboxylic acid has been explored in several cutting-edge research areas. One notable application is in the development of targeted drug delivery systems. The alkyne functionality can be conjugated to targeting ligands or nanoparticles, enabling precise delivery of therapeutic agents to specific cellular or tissue sites. This approach has shown promise in enhancing the efficacy and reducing the side effects of various drugs, particularly in cancer therapy.

Another area where this compound has shown significant potential is in the field of chemical biology. The ability to introduce multiple functional groups into a single molecule allows researchers to study protein-protein interactions, post-translational modifications, and other cellular processes with high precision. For instance, the compound can be used to create bioorthogonal probes that can be selectively activated or labeled in living cells without interfering with native biological processes.

The synthesis of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidomethyl}oxane-3-carboxylic acid typically involves several steps, including the protection of the amino group with Fmoc, the introduction of the alkyne moiety through a suitable synthetic route, and the final coupling with oxane carboxylic acid. Each step requires careful optimization to ensure high yields and purity, making it a challenging but rewarding synthetic target.

In addition to its applications in drug delivery and chemical biology, this compound has also been studied for its potential as a building block in supramolecular chemistry. The combination of its functional groups allows for the formation of complex supramolecular assemblies through non-covalent interactions such as hydrogen bonding, π-stacking, and hydrophobic effects. These assemblies have been explored for their use in materials science, particularly in the development of responsive materials and smart hydrogels.

The latest research on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidomethyl}oxane-3-carboxylic acid has also focused on its role in protein engineering. By incorporating this compound into peptides or proteins, researchers can introduce new functionalities that can be used for various purposes, such as enhancing protein stability, modulating protein activity, or creating novel biomaterials. For example, a recent study demonstrated that this compound could be used to create self-assembling peptides that form stable nanofibers with tunable properties.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidomethyl}oxane-3-carboxylic acid (CAS No. 2171573-81-0) is a versatile and highly functional organic compound with a wide range of applications in medicinal chemistry, pharmaceutical research, chemical biology, and materials science. Its unique combination of functional groups makes it an invaluable tool for researchers seeking to develop innovative solutions to complex biological and medical challenges.